Cas no 1917264-62-0 (2-Chloro-6-ethyl-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyridine-4-carboxamide)

• Product Name: 2-Chloro-6-ethyl-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyridine-4-carboxamide
• CAS No: 1917264-62-0
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 5453097
• PubChem ID: 104136042
• Update Time: 2025-05-22

2-Chloro-6-ethyl-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-ethyl-N-[(1S)-1-(hydroxymethyl)-2-methylpropyl]-4-pyridinecarboxamide
• 1917264-62-0
• EN300-6713365
• Z1646117945
• AKOS034822234
• 2-Chloro-6-ethyl-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyridine-4-carboxamide

• Inchi： 1S/C13H19ClN2O2/c1-4-10-5-9(6-12(14)15-10)13(18)16-11(7-17)8(2)3/h5-6,8,11,17H,4,7H2,1-3H3,(H,16,18)/t11-/m1/s1
• InChI Key： JOFFGOBMILFMPG-LLVKDONJSA-N
• SMILES： ClC1=CC(=CC(CC)=N1)C(N[C@H](CO)C(C)C)=O

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 400.3±45.0 °C(Predicted)
• pka: 12.48±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Chloro-6-ethyl-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyridine-4-carboxamide

2-Chloro-6-ethyl-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyridine-4-carboxamide

The compound 2-Chloro-6-ethyl-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyridine-4-carboxamide (CAS No. 1917264-62-0) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and agrochemicals. This compound is characterized by its complex structure, which includes a pyridine ring substituted with chlorine, ethyl, and a carboxamide group. The stereochemistry at the (2S) position of the butanoyl group adds an additional layer of complexity, making it a valuable compound for research and development in various industries.

Recent studies have highlighted the potential of this compound as a selective inhibitor of certain enzymes involved in metabolic pathways. For instance, researchers have demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are critical in epigenetic regulation. This property makes it a promising candidate for the development of novel anti-cancer therapies, particularly in targeting cancers with dysregulated epigenetic mechanisms.

In addition to its pharmacological applications, 2-Chloro-6-ethyl-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyridine-4-carboxamide has also been explored for its role in pesticide development. Its ability to inhibit key enzymes in insect metabolism has been extensively studied, with recent findings suggesting its potential as a safe and effective alternative to traditional pesticides. This compound's selectivity towards specific insect species while showing minimal toxicity to non-target organisms has garnered significant attention from agricultural scientists.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Researchers have optimized the synthesis pathway by employing advanced techniques such as asymmetric catalysis and molecular modeling, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale production and testing.

Furthermore, the compound's stability under various environmental conditions has been thoroughly investigated. Studies indicate that it exhibits excellent stability in neutral and mildly acidic conditions, making it suitable for applications in diverse environments. However, its degradation under extreme conditions such as high pH or prolonged exposure to UV light highlights the need for careful storage and handling procedures.

From a structural perspective, the pyridine ring serves as the central scaffold, with substituents strategically positioned to enhance bioavailability and efficacy. The chlorine atom at position 2 contributes to the molecule's hydrophobicity, while the ethyl group at position 6 enhances lipophilicity. The carboxamide group at position 4 plays a crucial role in hydrogen bonding interactions, which are essential for binding to target proteins.

The stereochemistry at the (2S) position of the butanoyl group is particularly important for maintaining the compound's biological activity. Recent studies have shown that this configuration ensures optimal binding to target enzymes, thereby enhancing its therapeutic potential. Researchers are currently exploring methods to further refine this stereochemistry to achieve even greater selectivity and potency.

In conclusion, 2-Chloro-6-ethyl-N-[(2S)-1-hydroxy-3-methylbutan-2-yli]pyridine-carboxamide (CAS No. 1917264–62–0) is a versatile compound with wide-ranging applications in pharmaceuticals and agriculture. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future drug discovery and pest control strategies.